Cas no 1396573-93-5 (3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide)

• Product Name: 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide
• CAS No: 1396573-93-5
• MF: C₂₄H₂₈N₂O₃
• MW: 392.490726470947
• CID: 6311394
• PubChem ID: 71792783
• Update Time: 2025-07-25

3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide
• N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3,4-diethoxybenzamide
• AKOS024542877
• 1396573-93-5
• F6244-2882
• VU0540139-1
• 3,4-diethoxy-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzamide
• N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-diethoxybenzamide

• Inchi： 1S/C24H28N2O3/c1-3-28-22-12-11-20(17-23(22)29-4-2)24(27)25-14-7-8-15-26-16-13-19-9-5-6-10-21(19)18-26/h5-6,9-12,17H,3-4,13-16,18H2,1-2H3,(H,25,27)
• InChI Key： QUAVWKOZGIDPNI-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=C(C=1)C(NCC#CCN1CC2C=CC=CC=2CC1)=O)OCC

Computed Properties

• Exact Mass: 392.20999276g/mol
• Monoisotopic Mass: 392.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide

Introduction to 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide (CAS No. 1396573-93-5)

The compound 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide, identified by the CAS number 1396573-93-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including aromatic rings, alkyne moieties, and a tetrahydroisoquinoline scaffold, makes it a versatile candidate for further exploration in drug discovery.

Recent research in the area of heterocyclic compounds has highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. These scaffolds are known for their biological activity and have been extensively studied for their roles in various pharmacological pathways. The incorporation of a tetrahydroisoquinolin-2-yl group into the benzamide core of this compound not only enhances its structural diversity but also imparts unique biochemical properties that could be exploited for therapeutic purposes.

The benzamide moiety is another critical feature of this molecule. Benzamides are widely recognized for their role as pharmacophores in numerous drugs, exhibiting a broad spectrum of biological activities. The combination of a benzamide group with an alkyne linkage and a tetrahydroisoquinoline substituent creates a complex molecular architecture that may contribute to enhanced binding affinity and selectivity in target enzymes or receptors.

One of the most intriguing aspects of 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide is its potential as a tool compound for investigating signaling pathways associated with neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in the modulation of neurotransmitter systems, making them promising candidates for the development of treatments for conditions such as depression, Parkinson's disease, and other neurodegenerative disorders. The diethoxy and butynyl substituents further modify the electronic properties of the molecule, potentially influencing its interaction with biological targets.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammation and pain pathways. The alkyne group provides a handle for further chemical modification, allowing researchers to explore analogs with enhanced potency or altered selectivity. This flexibility is crucial in drug development pipelines where optimizing bioactivity is often a primary goal.

The synthesis of 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide presents both challenges and opportunities for synthetic chemists. The complex connectivity between the various functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been instrumental in assembling this compound from readily available starting materials.

As research progresses, the biological evaluation of this compound will be critical in determining its therapeutic potential. High-throughput screening (HTS) approaches can be employed to rapidly assess its activity against a wide range of targets. Additionally, structure-based drug design (SBDD) can provide insights into how modifications to the molecular structure might improve binding affinity or reduce off-target effects.

The role of computational chemistry cannot be overstated in modern drug discovery. Molecular modeling techniques can predict how 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzamide interacts with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key residues involved in binding and identifying potential sites for optimization.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a field. By studying molecules like 3,4-diethoxy-N-4-(1,2,3,4-tetrahydroisoquinolin-2-y)but - 2 - yl - 1 - ylbenzamide, scientists gain insights into fundamental biological processes and develop new strategies for modulating these processes therapeutically. This iterative cycle between discovery and innovation is essential for addressing complex diseases effectively.

In conclusion, 3 , 4 - diethoxy - N - 4 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) but - 2 - yn - 1 - ylbenzamide (CAS No. 1396573 - 93 - 5) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation into neurological disorders and other therapeutic areas. As our understanding of molecular interactions continues to evolve, tetrahydroisoquinoline derivatives like this one will undoubtedly play an important role in shaping future treatments.